Cas no 867006-66-4 (4-bromo-1-methoxy-3-methylisoquinoline)

4-Bromo-1-methoxy-3-methylisoquinoline is a versatile heterocyclic compound used as an intermediate in organic synthesis and pharmaceutical research. Its bromine and methoxy functional groups enhance reactivity, enabling selective cross-coupling and substitution reactions. The methyl substitution further modifies electronic properties, making it valuable for developing bioactive molecules and complex scaffolds. Suitable for controlled functionalization under optimized conditions.
4-bromo-1-methoxy-3-methylisoquinoline structure
867006-66-4 structure
Product Name:4-bromo-1-methoxy-3-methylisoquinoline
CAS No:867006-66-4
MF:C11H10BrNO
MW:252.10720205307
MDL:MFCD28536192
CID:1855301
PubChem ID:84707545
Update Time:2025-06-19

4-bromo-1-methoxy-3-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 4-bromo-1-methoxy-3-methyl-
    • 4-bromo-1-methoxy-3-methylisoquinoline
    • EN300-24132665
    • 867006-66-4
    • MDL： MFCD28536192
    • Inchi： 1S/C11H10BrNO/c1-7-10(12)8-5-3-4-6-9(8)11(13-7)14-2/h3-6H,1-2H3
    • InChI Key： OZONDYWUPDPLSK-UHFFFAOYSA-N
    • SMILES： BrC1=C(C)N=C(C2C=CC=CC=21)OC

Computed Properties

  • Exact Mass: 250.99458Da
  • Monoisotopic Mass: 250.99458Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 22.1Ų

4-bromo-1-methoxy-3-methylisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-24132665-1g
4-bromo-1-methoxy-3-methylisoquinoline
 867006-66-4
1g
 $1229.0 2023-09-15
Enamine
EN300-24132665-5g
4-bromo-1-methoxy-3-methylisoquinoline
 867006-66-4
5g
 $3562.0 2023-09-15
Enamine
EN300-24132665-10g
4-bromo-1-methoxy-3-methylisoquinoline
 867006-66-4
10g
 $5283.0 2023-09-15
Enamine
EN300-24132665-0.05g
4-bromo-1-methoxy-3-methylisoquinoline
 867006-66-4 95%
0.05g
 $1032.0 2024-06-19
Enamine
EN300-24132665-0.1g
4-bromo-1-methoxy-3-methylisoquinoline
 867006-66-4 95%
0.1g
 $1081.0 2024-06-19
Enamine
EN300-24132665-0.25g
4-bromo-1-methoxy-3-methylisoquinoline
 867006-66-4 95%
0.25g
 $1131.0 2024-06-19
Enamine
EN300-24132665-0.5g
4-bromo-1-methoxy-3-methylisoquinoline
 867006-66-4 95%
0.5g
 $1180.0 2024-06-19
Enamine
EN300-24132665-1.0g
4-bromo-1-methoxy-3-methylisoquinoline
 867006-66-4 95%
1.0g
 $1229.0 2024-06-19
Enamine
EN300-24132665-2.5g
4-bromo-1-methoxy-3-methylisoquinoline
 867006-66-4 95%
2.5g
 $2408.0 2024-06-19
Enamine
EN300-24132665-5.0g
4-bromo-1-methoxy-3-methylisoquinoline
 867006-66-4 95%
5.0g
 $3562.0 2024-06-19

4-bromo-1-methoxy-3-methylisoquinoline Related Literature

867006-66-4 (4-bromo-1-methoxy-3-methylisoquinoline) Related Products

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk